Cas no 63599-17-7 (4,8-Methanoazulen-5-ol, decahydro-)

• Product Name: 4,8-Methanoazulen-5-ol, decahydro-
• CAS No: 63599-17-7
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 1654140
• PubChem ID: 53753745
• Update Time: 2025-04-21

4,8-Methanoazulen-5-ol, decahydro- Chemical and Physical Properties

Names and Identifiers

• 4,8-Methanoazulen-5-ol, decahydro-
• 2-Hydroxy-6,7-exo-trimethylenbicyclo<3.2.1>octan
• DTXSID40706418
• Decahydro-4,8-methanoazulen-5-ol
• 63599-17-7

• Inchi： 1S/C11H18O/c12-11-5-4-7-6-10(11)9-3-1-2-8(7)9/h7-12H,1-6H2
• InChI Key： DCYUJMWGOCMWSX-UHFFFAOYSA-N
• SMILES： OC1CCC2CC1C1CCCC12

Computed Properties

• Exact Mass: 166.13584
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives